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Compound of Interest

(5-Bromopyridin-3-yl)methanol
Compound Name:
hydrochloride

Cat. No.: B1290504

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physical properties for (5-
Bromopyridin-3-yl)methanol hydrochloride (CAS No. 22620-36-6). Due to the limited
availability of specific experimental data for the hydrochloride salt in publicly accessible
literature, this document also includes data for the corresponding free base, (5-Bromopyridin-3-
yl)methanol (CAS No. 37669-64-0), for reference and comparative purposes. Furthermore,
detailed, generalized experimental protocols for determining key physical properties are
provided to guide researchers in their own characterization of this compound.

Data Presentation

The following table summarizes the known and predicted physical properties of (5-
Bromopyridin-3-yl)methanol hydrochloride and its corresponding free base. It is important
to note that specific experimental values for the melting point, boiling point, and solubility of the
hydrochloride salt are not readily available and require experimental determination.
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(5-Bromopyridin-3-

(5-Bromopyridin-3-

Property .

yl)methanol hydrochloride  yl)methanol (Free Base)
CAS Number 22620-36-6 37669-64-0
Molecular Formula CeH7BrCINO CeHeBIrNO[1]
Molecular Weight 224.48 g/mol 188.02 g/mol [1]
Appearance Data not available Hauid or Low Melting Solid,

Clear pale yellow[1]

Melting Point Data not available 27 °C[1]
Boiling Point Data not available 291.5 £ 25.0 °C (Predicted)[1]
Solubility Data not available Data not available
Density Data not available 1.67 g/cm3 (Predicted)[1]
pKa Data not available 13.29 + 0.10 (Predicted)[1]

Experimental Protocols

The following are detailed, generalized methodologies for determining the melting point and

solubility of a solid chemical compound like (5-Bromopyridin-3-yl)methanol hydrochloride.

Determination of Melting Point

The melting point of a solid is a critical physical property that indicates its purity. A sharp

melting point over a narrow range typically signifies a pure compound, while a broad melting

range often suggests the presence of impurities.

Apparatus:

» Melting point apparatus (e.g., Mel-Temp or similar digital device)

e Capillary tubes (sealed at one end)

e Mortar and pestle
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Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: If the sample consists of large crystals, gently pulverize a small amount
to a fine powder using a clean, dry mortar and pestle.

Loading the Capillary Tube: Introduce the powdered sample into the open end of a capillary
tube. Tap the sealed end of the tube gently on a hard surface to pack the sample into the
bottom. The packed sample height should be approximately 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus.

Approximate Melting Point Determination (if unknown): Heat the sample at a rapid rate (e.g.,
10-20 °C per minute) to determine an approximate melting range.

Accurate Melting Point Determination: Allow the apparatus to cool. Using a fresh sample,
heat at a moderate rate until the temperature is about 15-20 °C below the approximate
melting point. Then, decrease the heating rate to 1-2 °C per minute.

Observation and Recording: Record the temperature at which the first drop of liquid appears
(the beginning of the melting range) and the temperature at which the entire sample has
completely melted (the end of the melting range).

Determination of Solubility

Solubility is the property of a solid solute to dissolve in a solid, liquid, or gaseous solvent to

form a homogeneous solution. The solubility of a substance is typically expressed as the

maximum amount of solute that can dissolve in a certain amount of solvent at a specific

temperature.

Apparatus:

Analytical balance
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e Vials or test tubes with closures

e \ortex mixer or shaker bath

o Temperature-controlled environment (e.g., water bath or incubator)

« Filtration device (e.g., syringe filters)

e Analytical instrument for concentration measurement (e.g., HPLC, UV-Vis
spectrophotometer)

Procedure:

e Solvent Selection: Choose a range of relevant solvents for testing (e.g., water, ethanol,
methanol, DMSO).

o Sample Preparation: Accurately weigh an excess amount of the solid compound into a series
of vials.

e Solvent Addition: Add a known volume of the selected solvent to each vial.

o Equilibration: Seal the vials and agitate them at a constant temperature for a sufficient period
(e.g., 24-48 hours) to ensure equilibrium is reached. A vortex mixer or a shaker bath can be
used for agitation.

e Phase Separation: Allow the vials to stand undisturbed at the constant temperature until the
undissolved solid settles.

o Sample Collection and Filtration: Carefully withdraw a sample from the supernatant (the
clear liquid phase) using a syringe. Immediately filter the sample through a syringe filter
(e.g., 0.22 um) to remove any undissolved particles.

 Dilution and Analysis: Dilute the filtered solution with a known volume of an appropriate
solvent. Analyze the concentration of the compound in the diluted solution using a calibrated
analytical method.

o Calculation: Calculate the solubility of the compound in the solvent at the specified
temperature based on the measured concentration and the dilution factor.
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Mandatory Visualization

The following diagram illustrates a general workflow for the determination of the physical
properties of a chemical compound.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 5-Bromo-3-pyridinemethanol | 37669-64-0 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1290504?utm_src=pdf-body-img
https://www.benchchem.com/product/b1290504?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6297899.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Technical Guide: Physical Properties of (5-
Bromopyridin-3-yl)methanol Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290504#5-bromopyridin-3-yl-methanol-
hydrochloride-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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